Paroxol Tosylate
Paroxol Tosylate
Brand Name:
Vulcanchem
CAS No.:
317323-77-6
VCID:
VC20786317
InChI:
InChI=1S/C20H24FNO3S/c1-15-3-9-19(10-4-15)26(23,24)25-14-17-13-22(2)12-11-20(17)16-5-7-18(21)8-6-16/h3-10,17,20H,11-14H2,1-2H3/t17-,20-/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2C3=CC=C(C=C3)F)C
Molecular Formula:
C20H24FNO3S
Molecular Weight:
377.5 g/mol
Paroxol Tosylate
CAS No.: 317323-77-6
Cat. No.: VC20786317
Molecular Formula: C20H24FNO3S
Molecular Weight: 377.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 317323-77-6 |
|---|---|
| Molecular Formula | C20H24FNO3S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | [(3S,4R)-4-(4-fluorophenyl)-1-methylpiperidin-3-yl]methyl 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C20H24FNO3S/c1-15-3-9-19(10-4-15)26(23,24)25-14-17-13-22(2)12-11-20(17)16-5-7-18(21)8-6-16/h3-10,17,20H,11-14H2,1-2H3/t17-,20-/m0/s1 |
| Standard InChI Key | LYVSPZZHZZMALL-PXNSSMCTSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]2CN(CC[C@H]2C3=CC=C(C=C3)F)C |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2C3=CC=C(C=C3)F)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2C3=CC=C(C=C3)F)C |
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